Cas no 89391-09-3 (4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl-)

4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl- structure
89391-09-3 structure
Product Name:4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl-
CAS No:89391-09-3
MF:C19H14N2O2
MW:302.326664447784
CID:602404
PubChem ID:70169886
Update Time:2025-04-19

4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl-
    • 2-(1H-indol-3-yl)-3-methylquinoline-4-carboxylic acid
    • DTXSID20741721
    • SCHEMBL7710281
    • 89391-09-3
    • Inchi: 1S/C19H14N2O2/c1-11-17(19(22)23)13-7-3-5-9-16(13)21-18(11)14-10-20-15-8-4-2-6-12(14)15/h2-10,20H,1H3,(H,22,23)
    • InChI Key: GYRGDEXFHHLWIB-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=CC=CC=2N=C(C=1C)C1=CNC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 302.105527694g/mol
  • Monoisotopic Mass: 302.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 66Ų
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